1-(cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: cyclohexyl-(5-hydroxy-3-methyl-5-phenyl-4H-pyrazol-1-yl)methanone
• InChI: InChI=1S/C17H22N2O2/c1-13-12-17(21,15-10-6-3-7-11-15)19(18-13)16(20)14-8-4-2-5-9-14/h3,6-7,10-11,14,21H,2,4-5,8-9,12H2,1H3
• InChI Key: HHJJNVJBSMDKAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C2=CC=CC=C2)O)C(=O)C3CCCCC3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as rofecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID) that has been used to treat pain and inflammation. However,

Mechanism of Action

The mechanism of action of 1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it is believed that this compound works by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol has several biochemical and physiological effects. This compound can reduce inflammation and pain, which makes it useful in the treatment of various conditions, including arthritis and cancer. Moreover, this compound has been found to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and developing new cancer therapies. However, one of the limitations of using this compound is its potential toxicity. This compound can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol has several potential future directions for research. One of the areas of research is the development of new cancer therapies based on this compound. Moreover, this compound can be used as a tool for studying the mechanisms of cancer cell growth and developing new cancer therapies. Additionally, this compound can be used in the development of new anti-inflammatory drugs that have fewer side effects than current NSAIDs.
Conclusion:
In conclusion, 1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has potential applications in various scientific fields. This compound has been extensively studied for its anticancer properties and its ability to reduce inflammation and pain. Moreover, this compound has several potential future directions for research, including the development of new cancer therapies and anti-inflammatory drugs. However, further research is needed to fully understand the mechanisms of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol can be achieved through various methods. One of the most common methods is the reaction between 4-(4-methylphenyl)-3-butyn-2-one and cyclohexanone in the presence of sodium hydroxide and ethanol. This reaction leads to the formation of 1-(cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol.

Scientific Research Applications

1-(Cyclohexylcarbonyl)-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of cancer research. Several studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. Moreover, this compound has been found to be effective against several types of cancer, including breast cancer, lung cancer, and colon cancer.